1-(Benzothiazol-2-ylmethyl)-2-hydroxyspiro[2-imidazoline-4,1'-indane]-5-one

• Molecular Formula: C19H15N3O2S
• Molecular Weight: 349.4 g/mol
• IUPAC Name: 3'-(1,3-benzothiazol-2-ylmethyl)spiro[1,2-dihydroindene-3,5'-imidazolidine]-2',4'-dione
• InChI: InChI=1S/C19H15N3O2S/c23-17-19(10-9-12-5-1-2-6-13(12)19)21-18(24)22(17)11-16-20-14-7-3-4-8-15(14)25-16/h1-8H,9-11H2,(H,21,24)
• InChI Key: MGNJKEDLYWYVND-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(C3=CC=CC=C31)C(=O)N(C(=O)N2)CC4=NC5=CC=CC=C5S4

Description

1-(Benzothiazol-2-ylmethyl)-2-hydroxyspiro[2-imidazoline-4,1’-indane]-5-one is a complex organic compound that features a unique spiro structure

Preparation Methods

The synthesis of 1-(Benzothiazol-2-ylmethyl)-2-hydroxyspiro[2-imidazoline-4,1’-indane]-5-one typically involves multiple steps, including the formation of the benzothiazole ring and the spiro linkage. The synthetic route often starts with the condensation of 2-aminobenzenethiol with aldehydes or ketones to form the benzothiazole ring . This is followed by the cyclization of the intermediate products to form the spiro structure. Industrial production methods may involve the use of catalysts and optimized reaction conditions to increase yield and purity .

Chemical Reactions Analysis

1-(Benzothiazol-2-ylmethyl)-2-hydroxyspiro[2-imidazoline-4,1’-indane]-5-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the benzothiazole ring, using reagents like halogens or alkylating agents.

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce amines or alcohols.

Scientific Research Applications

1-(Benzothiazol-2-ylmethyl)-2-hydroxyspiro[2-imidazoline-4,1’-indane]-5-one has a wide range of applications in scientific research:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Medicine: The compound is being investigated for its potential therapeutic properties, including anti-cancer, anti-bacterial, and anti-inflammatory activities.

Industry: It is used in the development of new materials, such as polymers and dyes, due to its stability and reactivity.

Mechanism of Action

The mechanism of action of 1-(Benzothiazol-2-ylmethyl)-2-hydroxyspiro[2-imidazoline-4,1’-indane]-5-one involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or altering the enzyme’s conformation. Additionally, it may interact with cellular pathways involved in inflammation, cell proliferation, or apoptosis .

Comparison with Similar Compounds

1-(Benzothiazol-2-ylmethyl)-2-hydroxyspiro[2-imidazoline-4,1’-indane]-5-one can be compared with other benzothiazole derivatives and spiro compounds:

Benzothiazole Derivatives: Compounds like 2-aminobenzothiazole and benzothiazole-2-thiol share the benzothiazole ring but lack the spiro structure, which may result in different reactivity and biological activity.

Spiro Compounds: Spiro[indoline-3,4’-piperidine] and spiro[cyclohexane-1,2’-indoline] are examples of spiro compounds with different core structures, leading to variations in their chemical and biological properties.